Cas no 941935-68-8 (2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 941935-68-8
• MF: C₂₀H₁₈ClN₅O₄S
• MW: 459.906021595001
• CID: 5501819
• Update Time: 2025-11-01

2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitro-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C20H18ClN5O4S/c21-17-8-7-16(26(27)28)13-19(17)31(29,30)24-15-5-3-14(4-6-15)18-9-10-20(23-22-18)25-11-1-2-12-25/h3-10,13,24H,1-2,11-12H2
• InChI Key： BZKRTHSHHUBVMS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(N4CCCC4)C=C3)C=C2)(=O)=O)=CC([N+]([O-])=O)=CC=C1Cl

Additional information on 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

2-Chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide: An Overview of a Promising Compound (CAS No. 941935-68-8)

2-Chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 941935-68-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a sulfonamide derivative with a unique structural arrangement that includes a chloro, nitro, and pyrrolidine moiety. The intricate structure of this compound has led to extensive research into its biological activities and potential as a drug candidate.

The sulfonamide functional group in this compound is known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. The presence of the chloro and nitro substituents adds to the compound's reactivity and stability, making it an attractive candidate for various therapeutic applications. Additionally, the pyrrolidine moiety contributes to the compound's overall conformational flexibility and binding affinity to specific biological targets.

Recent studies have shown that 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide exhibits potent anti-inflammatory effects. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes. These findings suggest that the compound may have potential in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies have indicated that 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its direct biological activities, the compound has been investigated for its potential as a lead molecule in drug discovery. Researchers have used computational methods to model the binding interactions between 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide and various protein targets. These studies have provided valuable insights into the structural requirements for optimal binding affinity and selectivity, which can guide the design of more potent and selective analogs.

The pharmacokinetic properties of CAS No. 941935-68-8 have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-5-nitro-N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, CAS No. 941935-68-8, or 2-chloro-5-nitro-N-{4-[6-(pyrrolidin-l - yl) pyridazin - 3 - yl] phenyl} benzene - 1 - sulfonamide, represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for inflammatory diseases and cancer.